2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C14H19FN2O/c15-13-7-3-2-6-12(13)14(18)16-8-11-17-9-4-1-5-10-17/h2-3,6-7H,1,4-5,8-11H2,(H,16,18)
• InChI Key: UUCAMNWYNNPGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide is not fully understood. However, studies have suggested that this compound may act as a dopamine D3 receptor antagonist, which could potentially make it useful for the treatment of addiction and other related disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide can affect various biochemical and physiological processes in the body. For example, it has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for research on 2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide. One area of research could be to further investigate its potential as a therapeutic agent for the treatment of addiction and other related disorders. Another area of research could be to explore its potential as a diagnostic tool for various diseases. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide can be synthesized using different methods. One of the commonly used methods involves the reaction of 2-fluorobenzoyl chloride with N-(2-aminoethyl)piperidine in the presence of a base. The resulting product is then purified using column chromatography to obtain the desired compound.

Scientific Research Applications

2-fluoro-N-[2-(1-piperidinyl)ethyl]benzamide has been extensively studied for its potential applications in various fields. One of the major areas of research has been in the field of medicinal chemistry, where this compound has been evaluated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and schizophrenia.